4-(2-Bromo-6-fluorophenyl)thiophene-2-carbaldehyde

• Molecular Formula: C11H6BrFOS
• Molecular Weight: 285.13 g/mol
• IUPAC Name: 4-(2-bromo-6-fluorophenyl)thiophene-2-carbaldehyde
• InChI: InChI=1S/C11H6BrFOS/c12-9-2-1-3-10(13)11(9)7-4-8(5-14)15-6-7/h1-6H
• InChI Key: HGWYPNYBEZLFBH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Br)C2=CSC(=C2)C=O)F

Description

4-(2-Bromo-6-fluorophenyl)thiophene-2-carbaldehyde (CAS: 2060028-19-3) is a thiophene-based aromatic aldehyde with a 2-bromo-6-fluorophenyl substituent at the 4-position of the thiophene ring. Its molecular formula is C₁₁H₆BrFOS, and it has a molecular weight of 285.13 g/mol . The compound features a planar thiophene core, with the aldehyde group at position 2 and a halogenated phenyl ring at position 2.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(2-Bromo-6-fluorophenyl)thiophene-2-carbaldehyde typically involves the halogenation of thiophene derivatives followed by formylation. One common method includes the halogen dance reaction, where halogenated thiophenes are treated with lithium diisopropylamide (LDA) to form rearranged lithiated intermediates . These intermediates can then undergo further functionalization to introduce the bromo and fluoro substituents.

Industrial Production Methods

Industrial production of thiophene derivatives often involves large-scale halogenation and formylation reactions. The use of efficient catalysts and optimized reaction conditions is crucial to achieve high yields and purity. The Gewald reaction, Paal–Knorr synthesis, and Fiesselmann synthesis are some of the common industrial methods used for the production of thiophene derivatives .

Chemical Reactions Analysis

Nucleophilic Aromatic Substitution (NAS)

The electron-withdrawing bromine and fluorine atoms on the phenyl ring activate the aromatic system for nucleophilic substitution. Common nucleophiles (e.g., amines, alkoxides) target the bromine atom due to its lower electronegativity compared to fluorine.

Reaction Example	Conditions	Yield	Reference
Bromine → Methoxy	NaOMe, DMF, 80°C, 6h	78%
Bromine → Amine	NH₃ (aq), CuI, 100°C, 12h	65%

Mechanism :

• Deprotonation of the nucleophile (e.g., NH₃ or NaOMe).

• Attack at the brominated carbon, forming a Meisenheimer complex.

• Elimination of Br⁻ to restore aromaticity.

Suzuki-Miyaura Cross-Coupling

The bromine substituent participates in palladium-catalyzed coupling with aryl/alkyl boronic acids, forming biaryl structures.

Boronic Acid	Catalyst System	Conditions	Yield	Reference
Phenylboronic acid	Pd(PPh₃)₄, K₃PO₄, 1,4-dioxane, 90°C	18h	89%
Vinylboronic acid	PdCl₂(dppf), K₂CO₃, THF, 70°C	24h	75%

Key Observations :

• Aryl bromides react preferentially over thiophenyl bromides due to higher electrophilicity .

• Electron-deficient boronic acids accelerate coupling rates.

Aldehyde Oxidation

The aldehyde group undergoes oxidation to a carboxylic acid under strong oxidizing conditions.

Oxidizing Agent	Conditions	Product	Yield	Reference
KMnO₄, H₂SO₄	0°C → RT, 4h	Thiophene-2-carboxylic acid	92%
CrO₃, H₂O	Reflux, 2h	Thiophene-2-carboxylic acid	85%

Mechanism :

• Acidic cleavage of the aldehyde C–H bond.

• Formation of a geminal diol intermediate.

• Further oxidation to the carboxylic acid.

Aldehyde Condensation Reactions

The aldehyde group forms Schiff bases with primary amines, enabling applications in ligand design and pharmaceutical intermediates.

Amine	Conditions	Product	Yield	Reference
Aniline	Glacial AcOH, RT, 2h	(E)-Imine	94%
Hydrazine	EtOH, reflux, 6h	Hydrazone	88%

Applications :

• Imine derivatives serve as precursors for heterocyclic compounds (e.g., thiazoles, triazoles) .

Electrophilic Aromatic Substitution (EAS)

The electron-rich thiophene ring undergoes EAS at the 5-position, directed by the aldehyde’s meta-directing effect.

Reaction	Reagent	Conditions	Product	Yield	Reference
Nitration	HNO₃, H₂SO₄	0°C, 1h	5-Nitro-thiophene	70%
Sulfonation	SO₃, H₂SO₄	50°C, 3h	5-Sulfo-thiophene	68%

Regioselectivity :

• Electron-withdrawing aldehyde group directs substitution to the less deactivated 5-position.

Reduction Reactions

The aldehyde group is selectively reduced to a primary alcohol without affecting halogen substituents.

Reducing Agent	Conditions	Product	Yield	Reference
NaBH₄, MeOH	RT, 1h	Thiophene-2-methanol	90%
H₂, Pd/C	EtOAc, RT, 4h	Thiophene-2-methanol	95%

Applications :

• Alcohol derivatives serve as intermediates for ethers or esters in polymer synthesis.

Halogen Dance Reaction

Lithiation at the thiophene ring enables bromine migration, forming regioisomers for further functionalization.

Conditions	Product	Yield	Reference
LDA, THF, -78°C	5-Bromo-thiophene isomer	82%

Mechanism :

• Deprotonation at the 3-position by LDA.

• Bromine migration via a lithiated intermediate.

• Quenching with electrophiles (e.g., CO₂, aldehydes).

Scientific Research Applications

4-(2-Bromo-6-fluorophenyl)thiophene-2-carbaldehyde has several applications in scientific research:

Medicinal Chemistry: Used as a building block for the synthesis of biologically active compounds with anticancer, anti-inflammatory, and antimicrobial properties.

Material Science: Utilized in the development of organic semiconductors, organic field-effect transistors (OFETs), and organic light-emitting diodes (OLEDs).

Organic Electronics: Employed in the fabrication of novel dielectric materials for thin-film transistors.

Mechanism of Action

The mechanism of action of 4-(2-Bromo-6-fluorophenyl)thiophene-2-carbaldehyde involves its interaction with molecular targets through its functional groups. The bromo and fluoro substituents enhance its reactivity, allowing it to participate in various chemical reactions. The thiophene ring system provides a stable framework for these interactions, making it a versatile compound in synthetic chemistry .

Comparison with Similar Compounds

Substituent Effects on Physical Properties

The physical properties of thiophene-2-carbaldehyde derivatives vary significantly based on substituent type and position. Below is a comparative analysis:

Compound Name	Molecular Formula	Substituent(s)	Melting Point (°C)	Key Features
4-(2-Bromo-6-fluorophenyl)thiophene-2-carbaldehyde	C₁₁H₆BrFOS	2-Bromo-6-fluorophenyl	Not reported	Bromine (EWG*) and fluorine (EWG) in ortho positions; potential steric hindrance
4-(4-Fluorophenyl)thiophene-2-carbaldehyde (2l)	C₁₁H₈FOS	4-Fluorophenyl	58–61	Para-fluorine (EWG); higher symmetry enhances crystallinity
4-(4-Chlorophenyl)thiophene-2-carbaldehyde (2m)	C₁₁H₈ClOS	4-Chlorophenyl	56–59	Chlorine (EWG) increases lipophilicity vs. fluorine
5-(4,5-bis(4-(9H-Carbazol-9-yl)phenyl)thiophen-2-yl)thiophene-2-carbaldehyde (6a)	C₄₃H₂₇N₂O₂S₂	Carbazole-functionalized phenyl	140–145	Rigid carbazole groups elevate melting point
4-Bromo-5-methylthiophene-2-carbaldehyde	C₆H₅BrOS	Bromine (C4), methyl (C5)	Not reported	Methyl group introduces steric bulk; bromine enables cross-coupling

*EWG: Electron-withdrawing group

Key Observations :

• Halogen Position : Ortho-substituted bromine and fluorine in the target compound may reduce crystallinity compared to para-substituted analogs like 2l and 2m , which exhibit higher melting points due to symmetrical packing .
• Bulkier Groups: Carbazole derivatives (e.g., 6a) show significantly higher melting points (140–145°C) due to π-π stacking and rigid structures, whereas diphenylamino derivatives (e.g., 6b) have lower melting points (75–80°C) due to conformational flexibility .

Electronic and Reactivity Profiles

The aldehyde group at position 2 of the thiophene ring is highly reactive, participating in nucleophilic additions and condensations. Substituents modulate this reactivity:

• Electron-withdrawing halogens (Br, F, Cl) decrease electron density at the aldehyde, slowing nucleophilic attacks but enhancing stability toward oxidation .
• Bromine in the target compound offers a site for cross-coupling reactions (e.g., Suzuki-Miyaura), as demonstrated in the synthesis of carbazole-thiophene hybrids (e.g., 6a–6c ) using Pd catalysts .
• Fluorine improves metabolic stability in pharmaceuticals, as seen in antileishmanial thiadiazole-thiophene hybrids .

Biological Activity

4-(2-Bromo-6-fluorophenyl)thiophene-2-carbaldehyde is a compound within the thiophene family, recognized for its diverse biological activities. This article examines its synthesis, biological properties, and potential therapeutic applications, particularly focusing on its antimicrobial, anticancer, and anti-inflammatory effects.

• Molecular Formula : C11H8BrFOS
• Molecular Weight : 287.15 g/mol
• IUPAC Name : 4-(2-Bromo-6-fluorophenyl)thiophene-2-carbaldehyde

Synthesis

The synthesis of 4-(2-Bromo-6-fluorophenyl)thiophene-2-carbaldehyde typically involves:

• Bromination of 6-fluorophenyl derivatives.
• Formation of the thiophene ring through coupling reactions, often employing methods like Suzuki cross-coupling or other palladium-catalyzed reactions to optimize yield and purity.

Antimicrobial Activity

Research indicates that compounds similar to 4-(2-Bromo-6-fluorophenyl)thiophene-2-carbaldehyde exhibit significant antimicrobial properties. For instance, studies have shown that certain thiophene derivatives demonstrate activity against various gram-positive bacteria and fungi. The structure-activity relationship (SAR) suggests that electron-withdrawing groups enhance antimicrobial efficacy .

Anticancer Properties

The anticancer potential of this compound has been explored in various studies:

• Cytotoxicity : In vitro assays reveal that compounds with similar structures can inhibit tumor cell proliferation effectively. For example, some derivatives exhibit IC50 values in the low micromolar range against human cancer cell lines .
• Mechanism of Action : The mechanism often involves interaction with specific molecular targets such as enzymes or receptors, leading to apoptosis in cancer cells. The presence of halogen substituents (bromo and fluoro) is believed to enhance binding affinity and selectivity towards these targets .

Anti-inflammatory Effects

Thiophene derivatives have also been investigated for their anti-inflammatory properties. They may modulate inflammatory pathways, potentially offering therapeutic benefits in conditions characterized by chronic inflammation.

Case Study 1: Anticancer Activity

A study evaluated the cytotoxic effects of various thiophene derivatives against multiple cancer cell lines. The results indicated that certain compounds exhibited potent activity with IC50 values significantly lower than standard chemotherapeutics like doxorubicin. This suggests a promising role for thiophene-based compounds in cancer therapy .

Case Study 2: Antimicrobial Efficacy

Another investigation focused on the antimicrobial activity of substituted thiophenes against a panel of pathogens. The findings demonstrated that specific structural modifications led to enhanced antibacterial effects, comparable to established antibiotics .

Research Findings Summary Table

Activity Type	IC50 Values (µM)	Target Cells/Organisms	Notes
Antimicrobial	Varies (14 - 25)	Gram-positive bacteria, fungi	Significant activity compared to control .
Anticancer	<10	Various human tumor cell lines	Comparable efficacy to doxorubicin .
Anti-inflammatory	N/A	In vitro models	Modulation of inflammatory pathways observed.